Cas no 1206991-53-8 (ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate)

• Product Name: ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate
• CAS No: 1206991-53-8
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6400325
• PubChem ID: 45505088
• Update Time: 2025-06-08

ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate
• FKCLYSBJEZNFSW-UHFFFAOYSA-N
• VU0523621-1
• F5852-0320
• ethyl 4-({[(thiophen-2-yl)methyl]carbamoyl}formamido)piperidine-1-carboxylate
• ethyl 4-[[2-oxo-2-(thiophen-2-ylmethylamino)acetyl]amino]piperidine-1-carboxylate
• 1206991-53-8
• AKOS024522117
• ethyl 4-(2-oxo-2-((thiophen-2-ylmethyl)amino)acetamido)piperidine-1-carboxylate

• Inchi： 1S/C15H21N3O4S/c1-3-22-15(21)18-8-6-11(7-9-18)16-13(19)14(20)17(2)12-5-4-10-23-12/h4-5,10-11H,3,6-9H2,1-2H3,(H,16,19)
• InChI Key： JRUMGCSZTGRVCO-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C(=O)N(C2SC=CC=2)C)=O)CC1

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate

Professional Introduction to Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate (CAS No: 1206991-53-8)

Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate, with the CAS number 1206991-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its thiophen-2-yl and piperidine moieties, contribute to its unique chemical and pharmacological properties.

The molecular structure of Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate consists of several key functional groups that are critical for its biological activity. The presence of the thiophen ring enhances its interactions with biological targets, while the methylcarbamoyl and formamido groups provide additional sites for binding and modulating biological pathways. These structural elements make it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate has been studied for its potential applications in treating neurological disorders, cancer, and inflammatory diseases. Its ability to interact with specific enzymes and receptors has made it a valuable compound in drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For instance, modifications to the piperidine ring have been shown to improve binding affinity to target proteins, while alterations to the thiophen moiety can fine-tune pharmacokinetic properties.

The synthesis of Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound in high yields with minimal impurities. This has been crucial for conducting detailed biological studies and preclinical trials.

In academic research, Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate has been used as a tool compound to investigate the mechanisms of various biological processes. Its interactions with enzymes such as kinases and proteases have been particularly well-studied. These studies have provided insights into how small molecules can modulate enzyme activity, which is essential for developing effective drugs.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Several companies have patented derivatives of Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate as part of their drug development pipelines. These patents highlight the commercial value of this molecule and its derivatives in addressing unmet medical needs.

Ongoing research continues to explore new applications for Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate. Advances in computational chemistry and molecular modeling are being used to predict how different structural modifications will affect its biological activity. These computational studies complement experimental efforts and accelerate the discovery process.

The safety profile of Ethyl 4-({(thiophen-2-yl)methylcarbamoyl}formamido)piperidine-1-carboxylate is another critical area of focus. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and potential side effects. These studies are essential for ensuring that any future drug candidates derived from this compound are safe and effective for human use.

In conclusion, Ethyl 4-({(thiophen-2-yli)methylcarbamoyl}formamido)piperidine -1-carbox ylate (CAS No: 1206991 -53 -8) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its observed biological activities, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing various health challenges.